9-[(dimethylamino)methyl]-1-phenyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-ol

• IUPAC Name: 9-[(dimethylamino)methyl]-1-phenyl-3,6-diazatricyclo[4.3.1.13,8]undecan-9-ol
• InChI: InChI=1S/C18H27N3O/c1-19(2)14-18(22)16-10-20-8-9-21(11-16)13-17(18,12-20)15-6-4-3-5-7-15/h3-7,16,22H,8-14H2,1-2H3
• InChI Key: KPNOGINVJNKHKQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(C2CN3CCN(C2)CC1(C3)C4=CC=CC=C4)O
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

9-[(dimethylamino)methyl]-1-phenyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-ol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

The compound has been studied for its potential applications in various areas of scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has shown potential as an antitumor agent. It has also been studied for its potential use as a chiral auxiliary in asymmetric synthesis and as a ligand in catalysis.

Mechanism of Action

The exact mechanism of action of 9-[(dimethylamino)methyl]-1-phenyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-ol is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells through the induction of apoptosis. It has also been shown to inhibit the activity of certain enzymes involved in the synthesis of nucleic acids.
Biochemical and Physiological Effects:
Studies have shown that the compound has a low toxicity profile and does not cause significant adverse effects in vivo. It has been shown to have a moderate half-life and is rapidly metabolized in the body. It has also been shown to have a high binding affinity for certain receptors in the brain, suggesting potential applications in the field of neuroscience.

Advantages and Limitations for Lab Experiments

One of the main advantages of 9-[(dimethylamino)methyl]-1-phenyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-ol is its versatility in various lab experiments. It has shown potential in a variety of applications, including medicinal chemistry, asymmetric synthesis, and catalysis. However, one of the main limitations is its relatively high cost, which may limit its widespread use in certain areas of research.

Future Directions

There are several potential future directions for the study of 9-[(dimethylamino)methyl]-1-phenyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-ol. One potential area of research is in the development of more efficient synthesis methods to reduce the cost of the compound. Another potential area of research is in the identification of additional applications for the compound, such as in the field of neuroscience. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various areas of scientific research.
In conclusion, 9-[(dimethylamino)methyl]-1-phenyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-ol is a chemical compound that has shown potential in various areas of scientific research. Its versatility in lab experiments and low toxicity profile make it a promising candidate for further study. However, further research is needed to fully understand its mechanism of action and potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of 9-[(dimethylamino)methyl]-1-phenyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-ol involves the reaction of 1,4-diazabicyclo[2.2.2]octane (DABCO) with 2-bromo-1-phenylethanone followed by reduction with lithium aluminum hydride. The product is then treated with formaldehyde and dimethylamine to yield the final compound.